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(U-Th)/He dating, a powerful thermochronometric tool, provides unique insights into the thermal

histories of rocks in the upper crust. This guide offers an objective comparison of the (U-Th)/He

method with other key geochronological techniques, supported by data on its accuracy,

limitations, and the experimental protocols involved. It is designed for researchers and

scientists engaged in geology, tectonics, and earth surface processes.

Performance Comparison of Geochronological Methods
(U-Th)/He dating is distinguished by its sensitivity to low-temperature thermal histories (below

~200°C). This makes it an invaluable tool for studying processes like erosion, exhumation of

mountain belts, and the thermal evolution of sedimentary basins. The "age" derived from this

method typically represents the time since a mineral cooled below its specific helium "closure

temperature," the point at which helium diffusion out of the crystal becomes negligible.[1] This

contrasts with higher-temperature geochronometers like U-Pb dating, which usually record the

age of mineral crystallization.[1][2]

The table below summarizes key performance metrics for (U-Th)/He dating and other widely

used methods.
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Parameter
(U-Th)/He

Dating

Apatite Fission

Track (AFT)

Argon-Argon

(Ar-Ar) Dating

Uranium-Lead

(U-Pb) Dating

Principle

Accumulation of

⁴He from U & Th

decay.[1]

Accumulation of

damage tracks

from ²³⁸U

spontaneous

fission.

Decay of ⁴⁰K to

⁴⁰Ar.[3][4]

Decay of ²³⁸U to

²⁰⁶Pb and ²³⁵U to

²⁰⁷Pb.[1][2][5]

Applicable Age

Range

~2 ka to >4.5 Ga.

[6]

~100 ka to >2

Ga.[7]

Thousands to

billions of years.

[3]

~1 Ma to >4.5

Ga.[1][2][5]

Typical Precision
~3–8% (2s), can

be better.[6][8]
~5–10% (2σ). ~0.1–2%.[4][9] ~0.1–1%.[1][2][5]

Common

Minerals

Apatite, Zircon,

Titanite,

Hematite.[1][6]

Apatite, Zircon,

Titanite

(Sphene),

Volcanic Glass.

[7]

Muscovite,

Biotite,

Hornblende, K-

Feldspar,

Sanidine.[10]

Zircon, Monazite,

Titanite, Apatite.

[2][5]

Closure

Temperature (Tc)

Apatite: ~40–

80°CZircon:

~160–200°C.[5]

[11][12]

Apatite: ~70–

110°CZircon:

~230–250°C.[7]

Muscovite:

~400°CBiotite:

~300°CHornblen

de: ~550°C.[10]

Zircon:

>900°CApatite:

~400–500°C.[1]

[7]

Accuracy and Limitations of (U-Th)/He Dating
The accuracy of the (U-Th)/He method is contingent on several factors inherent to the physics

of helium production and retention in a crystal lattice.

Accuracy-Controlling Factors
(U-Th)/He dating is a thermochronometer, meaning its "age" reflects when the mineral

cooled below a specific temperature, not necessarily when it crystallized. This makes it

highly effective for studying cooling and exhumation histories.[1][13]
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The high production rate of helium from U and Th decay allows the method to be applied to

a vast range of geologic ages, from thousands to billions of years.[6]

When analytical challenges are properly addressed, the method can yield accurate and

reproducible results that are consistent with other geochronometers.

Key Limitations and Challenges
Helium Diffusion and Closure Temperature: Helium is highly mobile, and its retention is

strongly temperature-dependent.[5] The closure temperature is not a sharp boundary but a

"partial retention zone" where helium loss is partial.[5] This temperature is also dependent

on the cooling rate and the size of the crystal, which must be accounted for in thermal

models.[5]

Alpha (α) Ejection: During radioactive decay, the alpha particles (⁴He nuclei) are ejected with

significant energy, causing them to travel 15-20 micrometers from the parent atom.[14] In

small crystals, a significant fraction of the produced helium can be ejected from the grain

entirely. This requires a substantial upward correction to the calculated age, often between

20-40%.[14] The accuracy of this correction, known as the FT correction, is critical and

depends on precise measurement of the crystal's size and shape.[14][15]

Parent Nuclide Zonation: The assumption of homogeneous distribution of parent U and Th

isotopes within a crystal is often not valid.[13] If U and Th are concentrated near the rim, the

effects of alpha ejection are magnified, leading to a younger apparent age. Conversely,

concentration in the core can lead to an older apparent age.[13][16]

Radiation Damage: Over time, the crystal lattice can be damaged by radioactive decay. This

damage can affect the diffusion kinetics of helium, in some cases creating "traps" that

impede helium loss, thus increasing the mineral's effective closure temperature.[12] This

effect is particularly important in minerals with high uranium concentrations or very old ages.

Inclusions: The presence of U-Th-bearing mineral inclusions within a dated grain can lead to

spuriously old ages.[13] This is because the helium produced in the inclusion can become

implanted into the host crystal, violating the assumption that all helium was generated within

the host.[17]
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Experimental Protocol: Conventional (U-Th)/He
Dating
The following outlines the standard methodology for whole-grain (U-Th)/He dating.

Sample Preparation and Mineral Separation:

A rock sample is crushed and ground to liberate individual mineral crystals.

Standard heavy liquid, magnetic, and froth flotation techniques are used to separate the

target mineral (e.g., apatite or zircon).

Grain Selection and Measurement:

Under a high-powered microscope, euhedral (well-formed) crystals free of cracks and

inclusions are selected.

Digital photomicrographs are taken, and the dimensions (length, width) of each crystal are

precisely measured. These measurements are crucial for the alpha-ejection correction.

Helium Extraction and Measurement:

A single crystal is placed into a small platinum or niobium tube.

The tube is loaded into a high-vacuum extraction line and heated to a very high

temperature (e.g., ~1250°C for zircon) using a laser or a resistance furnace to liberate all

the trapped helium.[1]

The extracted gas is purified, and the amount of ⁴He is measured using a quadrupole or

magnetic sector mass spectrometer, typically by isotope dilution with a known amount of

³He.[1]

U-Th-Sm Measurement:

The degassed mineral grain is retrieved from the vacuum line.

It is dissolved in acid (e.g., HNO₃ or HF).[1]
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The resulting solution is spiked with a known quantity of isotopic tracers and analyzed by

an Inductively Coupled Plasma Mass Spectrometer (ICP-MS) to determine the

concentrations of the parent isotopes (²³⁸U, ²³⁵U, ²³²Th, and ¹⁴⁷Sm).[1]

Age Calculation:

The (U-Th)/He age is calculated using an equation that accounts for the measured

quantities of parent isotopes and the daughter ⁴He.

The raw age is then corrected for alpha ejection (the FT correction) based on the grain's

surface-area-to-volume ratio, which is estimated from the measurements made in step 2.

Visualizing the Workflow
The following diagram illustrates the logical flow of the conventional (U-Th)/He dating

experiment from sample collection to final age determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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